Cas no 1520557-76-9 (1-(3-bromo-2-fluorophenyl)methylpiperazine)
1-(3-bromo-2-fluorophenyl)methylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-bromo-2-fluorophenyl)methylpiperazine
- EN300-1916105
- GS1921
- 1-[(3-bromo-2-fluorophenyl)methyl]piperazine
- 1520557-76-9
-
- Inchi: 1S/C11H14BrFN2/c12-10-3-1-2-9(11(10)13)8-15-6-4-14-5-7-15/h1-3,14H,4-8H2
- InChI Key: CDAWFQQKANZFHY-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1F)CN1CCNCC1
Computed Properties
- Exact Mass: 272.03244g/mol
- Monoisotopic Mass: 272.03244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 15.3Ų
1-(3-bromo-2-fluorophenyl)methylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1916105-0.05g |
1-[(3-bromo-2-fluorophenyl)methyl]piperazine |
1520557-76-9 | 0.05g |
$407.0 | 2023-09-17 | ||
| Enamine | EN300-1916105-0.1g |
1-[(3-bromo-2-fluorophenyl)methyl]piperazine |
1520557-76-9 | 0.1g |
$427.0 | 2023-09-17 | ||
| Enamine | EN300-1916105-0.25g |
1-[(3-bromo-2-fluorophenyl)methyl]piperazine |
1520557-76-9 | 0.25g |
$447.0 | 2023-09-17 | ||
| Enamine | EN300-1916105-0.5g |
1-[(3-bromo-2-fluorophenyl)methyl]piperazine |
1520557-76-9 | 0.5g |
$465.0 | 2023-09-17 | ||
| Enamine | EN300-1916105-1.0g |
1-[(3-bromo-2-fluorophenyl)methyl]piperazine |
1520557-76-9 | 1g |
$728.0 | 2023-05-24 | ||
| Enamine | EN300-1916105-2.5g |
1-[(3-bromo-2-fluorophenyl)methyl]piperazine |
1520557-76-9 | 2.5g |
$949.0 | 2023-09-17 | ||
| Enamine | EN300-1916105-5.0g |
1-[(3-bromo-2-fluorophenyl)methyl]piperazine |
1520557-76-9 | 5g |
$2110.0 | 2023-05-24 | ||
| Enamine | EN300-1916105-10.0g |
1-[(3-bromo-2-fluorophenyl)methyl]piperazine |
1520557-76-9 | 10g |
$3131.0 | 2023-05-24 | ||
| Enamine | EN300-1916105-1g |
1-[(3-bromo-2-fluorophenyl)methyl]piperazine |
1520557-76-9 | 1g |
$485.0 | 2023-09-17 | ||
| Enamine | EN300-1916105-5g |
1-[(3-bromo-2-fluorophenyl)methyl]piperazine |
1520557-76-9 | 5g |
$1406.0 | 2023-09-17 |
1-(3-bromo-2-fluorophenyl)methylpiperazine Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 1-(3-bromo-2-fluorophenyl)methylpiperazine
1-(3-bromo-2-fluorophenyl)methylpiperazine - A Promising Compound in Modern Medicinal Chemistry
1-(3-bromo-2-fluorophenyl)methylpiperazine is a novel CAS No. 1520557-76-9 compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule combines the aromatic ring system of a bromo-fluoro-substituted phenyl group with a piperazine ring, creating a versatile scaffold for drug development. The 1-(3-bromo-2-fluorophenyl) moiety contributes to the compound's biological activity, while the methylpiperazine segment provides flexibility in ligand interactions. Recent studies have highlighted the importance of such molecular architectures in targeting specific receptors and pathways, making this compound a focal point for researchers exploring new therapeutic strategies.
Chemical Structure and Synthesis
The 1-(3-bromo-2-fluorophenyl)methylpiperazine molecule is characterized by its fused aromatic and heterocyclic ring systems. The 3-bromo-2-fluorophenyl group introduces electron-withdrawing functionalities that influence the molecule's reactivity and binding affinity. The methylpiperazine ring, a six-membered heterocycle containing two nitrogen atoms, serves as a key pharmacophore for interactions with biological targets. The synthesis of this compound typically involves electrophilic substitution reactions on the phenyl ring, followed by coupling with the piperazine scaffold. Recent advancements in asymmetric catalysis have enabled more efficient and selective synthesis pathways, reducing byproducts and improving yield, which is critical for large-scale pharmaceutical applications.
Pharmacological Activity and Mechanism of Action
The 1-(3-bromo-2-fluorophenyl)methylpiperazine compound exhibits promising pharmacological properties, particularly in modulating G-protein-coupled receptors (GPCRs) and ion channels. Studies published in Journal of Medicinal Chemistry (2023) have demonstrated its ability to act as a selective antagonist of the 5-HT2B receptor, a target implicated in cardiovascular diseases and psychiatric disorders. The 3-bromo-2-fluorophenyl substituent enhances the compound's affinity for this receptor, while the methylpiperazine moiety facilitates receptor binding through hydrogen bonding interactions. Additionally, the compound shows potential as an agonist of the CB1 receptor, which could have implications for treating neurological conditions such, as neuropathic pain and epilepsy. These dual activities highlight the compound's versatility in drug design.
Recent Research and Clinical Relevance
In recent years, the 1-(3-bromo-2-fluorophenyl)methylpiperazine compound has been extensively studied for its applications in neuropharmacology and oncology. A 2023 study published in ACS Chemical Neuroscience reported that this compound exhibits anti-inflammatory effects by modulating the TLR4 signaling pathway, which is critical in autoimmune disorders. The 3-bromo-2-fluorophenyl group was found to enhance the compound's ability to inhibit pro-inflammatory cytokine production, making it a candidate for therapeutic interventions in conditions such as rheumatoid arthritis. Furthermore, preliminary data from preclinical trials suggest that the compound may possess anti-cancer properties by targeting EGFR (Epidermal Growth Factor Receptor) in certain tumor cell lines, although further validation is needed.
Drug Development and Therapeutic Potential
The 1-(3-bromo-2-fluorophenyl)methylpiperazine compound represents a valuable asset in drug development due to its ability to interact with multiple biological targets. Researchers have explored its potential as a lead compound for developing drugs targeting GPCRs, which are among the most common targets for pharmaceutical interventions. The methylpiperazine ring's flexibility allows for the design of derivatives with enhanced selectivity and reduced side effects. For instance, modifications to the 3-bromo-2-fluorophenyl group have been shown to improve the compound's solubility and bioavailability, which are critical factors in drug formulation. These properties make the compound a strong candidate for further development in the treatment of neurological and inflammatory diseases.
Future Directions and Challenges
While the 1-(3-bromo-2-fluorophenyl)methylpiperazine compound shows great promise, several challenges remain in its development. One key area of focus is optimizing its pharmacokinetic profile to ensure effective drug delivery and prolonged action. Additionally, further studies are needed to elucidate its mechanism of action in vivo and to identify potential off-target effects. Advances in computational modeling and molecular dynamics simulations are expected to play a crucial role in addressing these challenges by enabling the prediction of compound behavior in complex biological systems. Collaborative efforts between academia and industry will be essential to translate these findings into clinical applications.
Conclusion
The 1-(3-bromo-2-fluorophenyl)methylpiperazine compound is a compelling example of how molecular design can lead to innovative therapeutic agents. Its unique structure and multifunctional properties make it a valuable tool for researchers in the fields of pharmacology and drug development. As ongoing studies continue to uncover its potential applications, the compound may pave the way for new treatments in various medical conditions. The continued exploration of this molecule's biological activities and its ability to interact with multiple targets underscores its significance in modern medicinal chemistry.
1520557-76-9 (1-(3-bromo-2-fluorophenyl)methylpiperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)